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Compound of Interest

Compound Name: 3-(Dimethylamino)acrylonitrile

Cat. No.: B1336122 Get Quote

For researchers, scientists, and professionals in drug development, precise identification of

chemical compounds is paramount. This document provides a detailed overview of the

alternative names, synonyms, and key identifiers for the chemical compound 3-
(Dimethylamino)acrylonitrile.

While this compound is a valuable building block in organic synthesis, it is important to note

that as a simple organic molecule, it does not possess inherent signaling pathways or complex

biological activities that would necessitate detailed experimental protocols or pathway diagrams

typical for drug candidates.[1] Its utility lies in its chemical reactivity as an intermediate for

creating more complex molecules.[1]

Nomenclature and Synonyms
The compound known as 3-(Dimethylamino)acrylonitrile is referred to by a variety of names

in chemical literature and databases. Understanding these synonyms is crucial for

comprehensive literature searches and accurate compound identification.
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Type Name

Systematic Name 3-(Dimethylamino)acrylonitrile

IUPAC Name (E)-3-(dimethylamino)prop-2-enenitrile[2]

Alternative Names 3-(Dimethylamino)-2-propenenitrile[3][4]

3-(dimethylamino)prop-2-enenitrile[5]

3-Dimethylaminoprop-2-enenitrile[3][4]

N,N-Dimethylaminoacrylonitrile[3][4]

β-(Dimethylamino)acrylonitrile[3][4]

Dimethylaminoacrylonitryl[6][7]

Other Synonyms 2-Propenenitrile, 3-(dimethylamino)-[2][3][6][7]

Acrylonitrile, 3-(dimethylamino)-[3][4]

NSC 127942[3][4]

Chemical Identifiers
Unique identifiers are essential for unambiguous identification of chemical substances in

databases and regulatory documents.

Identifier Value

CAS Registry Number 2407-68-3[1][3][5][6][7]

35520-41-3 (for trans-isomer)[2][8]

EC Number 219-305-7[3]

Molecular Formula C5H8N2[3][5][6]

Molecular Weight 96.13 g/mol [1][5][8]

InChI Key ZKKBIZXAEDFPNL-UHFFFAOYSA-N[1][6]

InChI Key (trans-isomer) ZKKBIZXAEDFPNL-HWKANZROSA-N[2][8]
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Stereoisomerism
It is important to note the existence of stereoisomers for this compound. The trans-isomer,

specifically identified as trans-3-(Dimethylamino)acrylonitrile, has a distinct CAS Registry

Number (35520-41-3).[2][8] The IUPAC name often specifies the stereochemistry as (E)-3-

(dimethylamino)prop-2-enenitrile.[2]

Experimental Data and Protocols
As 3-(Dimethylamino)acrylonitrile is primarily a chemical intermediate, detailed experimental

protocols in the context of drug development (e.g., cell-based assays, animal models) are not

applicable.[1] The available technical data focuses on its chemical synthesis and reactivity.[1]

For instance, it is synthesized through condensation and addition reactions and serves as a

versatile precursor for synthesizing heterocyclic compounds due to the nucleophilic nature of its

dimethylamino group and the reactivity of the acrylonitrile moiety.[1]

Visualization of Chemical Structure
Due to the nature of this topic, which is focused on the nomenclature of a chemical compound,

there are no signaling pathways, experimental workflows, or logical relationships to visualize

using Graphviz. A diagram of a biological pathway would be inappropriate for this subject.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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